Cas no 2649077-80-3 (5-(1-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole)

• Product Name: 5-(1-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole
• CAS No: 2649077-80-3
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 6434344
• PubChem ID: 165523436
• Update Time: 2025-07-08

5-(1-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole
• 2649077-80-3
• 5-(1-isocyanatoethyl)-6-methylimidazo[2,1-b][1,3]thiazole
• EN300-1757631

• Inchi： 1S/C9H9N3OS/c1-6(10-5-13)8-7(2)11-9-12(8)3-4-14-9/h3-4,6H,1-2H3
• InChI Key： WWZRTHUNFLGVIK-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C(C)N=C=O

Computed Properties

• Exact Mass: 207.04663309g/mol
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75Ų

Additional information on 5-(1-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole

5-(1-Isocyanatoethyl)-6-Methylimidazo[2,1-b]1,3-Thiazole: A Comprehensive Overview

The compound 5-(1-isocyanatoethyl)-6-methylimidazo[2,1-b]1,3-thiazole (CAS No. 2649077-80-3) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and material science. This compound belongs to the class of imidazothiazoles, which are known for their unique electronic properties and structural versatility. The presence of the isocyanate group (-NCO) and the methyl substituent in its structure confers it with distinct reactivity and functionality.

Imidazo[2,1-b]1,3-thiazole is a fused bicyclic system comprising an imidazole ring fused to a thiazole ring. The fusion of these two heterocycles creates a highly conjugated system with aromatic stability. The isocyanatoethyl group attached at position 5 introduces nucleophilic reactivity due to the electrophilic nature of the isocyanate moiety. This makes the compound potentially useful in polymer chemistry and as a precursor for various functional materials.

Recent studies have highlighted the importance of imidazothiazoles in drug discovery and catalysis. The methyl group at position 6 in this compound provides steric bulk, which can influence its reactivity and selectivity in various chemical reactions. Researchers have explored the use of this compound as a building block for constructing more complex molecules with tailored properties.

In terms of synthesis, 5-(1-isocyanatoethyl)-6-methylimidazo[2,1-b]1,3-thiazole can be prepared via a multi-step process involving cyclization reactions. The key steps typically include the formation of the imidazothiazole core followed by functionalization at specific positions. The introduction of the isocyanatoethyl group often involves nucleophilic substitution or coupling reactions under controlled conditions.

The electronic properties of this compound have been studied using computational methods such as density functional theory (DFT). These studies reveal that the conjugated system in imidazo[2,1-b]1,3-thiazole contributes to its high stability and reactivity. The presence of sulfur in the thiazole ring further enhances its electronic characteristics, making it suitable for applications in optoelectronics and sensing technologies.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, it can be polymerized to form high-performance polymers with excellent thermal stability and mechanical properties. Additionally, its reactivity towards nucleophiles makes it a valuable intermediate in organic synthesis.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound. Researchers are focusing on reducing waste generation and improving energy efficiency during its production. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, 5-(1-isocyanatoethyl)-6-methylimidazo[2,1-b]1,3-thiazole is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive candidate for further research and development across multiple disciplines.